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Compound of Interest

Compound Name: Budesonide impurity C

Cat. No.: B590200

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Budesonide Impurity C, a known related
substance of the corticosteroid drug Budesonide. This document collates available information
on its chemical identity, and outlines general analytical and synthetic approaches, offering a
valuable resource for researchers in pharmaceutical analysis, quality control, and drug
development.

Chemical Identity and Properties

Budesonide Impurity C is a process impurity of Budesonide, a potent glucocorticoid.
Structurally, it is the D-homo analogue of Budesonide, meaning the five-membered D-ring of
the steroid nucleus has been expanded to a six-membered ring.

Table 1: Chemical Identifiers and Properties of Budesonide Impurity C
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Parameter Value Reference
[LI2]31A41s16 71811 0][1 1]
CAS Number 1040085-99-1 [12][13][14][15][16][17][18][19]

[20][21]

[LIE2IEBIANBIEI 8N 0] (1 1]

Molecular Formula C25H3406 [12][13][14][15][16][17][18][19]
[20][21]
[LIE21B1AI ]I BIeI0][11]
Molecular Weight 430.53 g/mol [L2][13][14][15][16][17]1[18][19]
[20][21]
160,17-[(1RS)-
Butylidenebis(oxy)]-113- [LI2I31A1EIelreneIiona]
IUPAC Name hydroxy-17-(hydroxymethyl)-D-  [12][13][14][15][16][17][18][19]
homoandrosta-1,4-diene- [20][21]
3,17a-dione
b-Homobudesonide. [LI21B1AI 18I 10][11]
Synonyms [L2][13][14][15][16][17][18][19]

Budesonide EP Impurity C
[20][21]

Analytical Characterization

The analytical characterization of Budesonide Impurity C is crucial for the quality control of
Budesonide active pharmaceutical ingredient (API) and its formulations. High-Performance
Liquid Chromatography (HPLC) is the most common technique for the separation and
quantification of Budesonide and its impurities. While specific, detailed public data for
Budesonide Impurity C is limited, general analytical approaches are outlined below.

High-Performance Liquid Chromatography (HPLC)

Various reversed-phase HPLC methods have been developed for the analysis of Budesonide
and its related substances. These methods can be adapted for the detection and quantification
of Budesonide Impurity C.

Table 2: General HPLC Parameters for Budesonide Impurity Analysis
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Parameter Typical Conditions Reference

C18 (e.g., 4.6 mm x 150 mm,
Column [17]
3.5 um)

i Acetonitrile and a buffer (e.g.,
Mobile Phase [1]13]
phosphate buffer)

Detection UV at approximately 254 nm [17]
Flow Rate 1.0 - 1.5 mL/min [17]
Column Temperature 50 °C [17]

Note: The retention time for Budesonide Impurity C (D-Homobudesonide) is reported to be
approximately 0.36 relative to Budesonide epimer B in the USP monograph.[17] However,
specific chromatograms and detailed method validation for this impurity are not widely
published.

Mass Spectrometry (MS) and Nuclear Magnetic
Resonance (NMR) Spectroscopy

Mass spectrometry and NMR spectroscopy are essential for the structural elucidation and
confirmation of Budesonide Impurity C. While detailed public spectra are not readily available,
reference standards for Budesonide Impurity C can be obtained from various commercial
suppliers. These suppliers typically provide a Certificate of Analysis (CoA) which includes 1H-
NMR and mass spectral data, confirming the structure of the impurity.[4][6][9]

Synthesis Approaches

The synthesis of Budesonide Impurity C is not widely detailed in public literature. However, its
structure as a D-homo steroid suggests that it can be synthesized from Budesonide or a
related steroid precursor through a ring expansion reaction. A classical method for the
synthesis of D-homosteroids is the Tiffeneau rearrangement.

This reaction typically involves the treatment of a 17-hydroxymethyl-17-hydroxy steroid with a
reagent that promotes a carbon migration to expand the D-ring.
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Introduction of Tiffeneau Rearrangement
A hydroxymethyl grou 17-Hydroxymethyl-17-hydroxy Ring Expansion Budesonide Impurity C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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